Cas no 862776-43-0 (1-(2-Chloro-4-nitrophenyl)-1H-imidazole)

1-(2-Chloro-4-nitrophenyl)-1H-imidazole structure
862776-43-0 structure
Product Name:1-(2-Chloro-4-nitrophenyl)-1H-imidazole
CAS No:862776-43-0
MF:C9H6ClN3O2
MW:223.615840435028
MDL:MFCD07658180
CID:718446
PubChem ID:5305374
Update Time:2025-04-19

1-(2-Chloro-4-nitrophenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole,1-(2-chloro-4-nitrophenyl)-
    • 1-(2-chloro-4-nitrophenyl)-1H-imidazole
    • 1-(2-chloro-4-nitrophenyl)imidazole
    • 862776-43-0
    • 1-(2-CHLORO-4-NITRO-PHENYL)-1H-IMIDAZOLE
    • DTXSID20415455
    • MFCD07658180
    • SCHEMBL993916
    • CS-0313851
    • LS-07842
    • AKOS001087015
    • KOTLGSKWTAGNAD-UHFFFAOYSA-N
    • 1-(2-Chloro-4-nitrophenyl)-1H-imidazole
    • MDL: MFCD07658180
    • Inchi: 1S/C9H6ClN3O2/c10-8-5-7(13(14)15)1-2-9(8)12-4-3-11-6-12/h1-6H
    • InChI Key: KOTLGSKWTAGNAD-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1N1C=NC=C1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 223.01500
  • Monoisotopic Mass: 223.0148541g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 63.64000
  • LogP: 2.95710

1-(2-Chloro-4-nitrophenyl)-1H-imidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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